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Compound of Interest

Compound Name: Mitomycin B

CAS No.: 4055-40-7

Cat. No.: B1207037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mitomycin, a potent antitumor antibiotic derived from Streptomyces caespitosus, is a crucial

tool in cell culture, primarily utilized to inhibit cellular proliferation.[1][2] It functions as a DNA

cross-linking agent, effectively arresting the cell cycle and preventing mitosis.[2][3] This

property is widely exploited for creating mitotically inactivated feeder cell layers, essential for

the culture of various stem cells, by providing a supportive matrix without the risk of

overgrowth.[1][2]

This document provides detailed protocols for the preparation of Mitomycin stock solutions and

their application in treating cells for use as feeder layers. Note that while the user specified

Mitomycin B, the vast majority of literature and commercially available products for this

application refer to Mitomycin C. The protocols provided here are for Mitomycin C, which is the

standard for this application. Researchers should verify the specific type of Mitomycin they are

using.
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Safety and Handling Precautions
Mitomycin is a hazardous substance and must be handled with extreme care in a controlled

environment. It is a suspected carcinogen and can cause skin and eye irritation.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.[5][6]

Ventilation: Handle solid Mitomycin and concentrated stock solutions in a certified chemical

fume hood or a biological safety cabinet to avoid inhalation of aerosolized particles.[5][7]

Waste Disposal: All materials that come into contact with Mitomycin, including pipette tips,

tubes, and culture medium, should be treated as hazardous waste and disposed of

according to institutional and local regulations.[8]

Spill Management: In case of a spill, evacuate the area and clean up using appropriate spill

kits. Avoid generating dust from powdered spills.[5]

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and use of

Mitomycin C stock solutions.
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Parameter Value Source(s)

Physical Properties

Molecular Weight 334.3 g/mol [2][3]

Appearance Blue-grey crystalline powder [9]

Solubility

DMSO
Up to 100 mM (approx. 33.4

mg/mL)
[10][11]

Water 0.5 mg/mL [9][12]

Ethanol Soluble [13]

PBS (pH 7.2) ≤ 1.5 mM [3]

Stock Solution

Recommended Solvents DMSO, Sterile Water [3][9]

Typical Concentration
0.5 mg/mL to 10 mM (in

DMSO)
[3][9]

Storage Temperature -20°C [3]

Stability

Stable for up to 1 year at -20°C

in DMSO. Avoid repeated

freeze-thaw cycles.[3][11]

Protect from light.[3][12]

[3][11][12]

Working Solution

Typical Dilution
1:500 to 1:50,000 from stock

solution
[1]

Final Concentration
0.2 - 20 µg/mL in cell culture

medium
[1][14]

Incubation Time 2 - 3 hours [14][15]
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Preparation of Mitomycin C Stock Solution (1 mg/mL in
DMSO)
This protocol describes the preparation of a 1 mg/mL stock solution of Mitomycin C in DMSO.

Materials:

Mitomycin C powder

Anhydrous, sterile DMSO

Sterile, light-protecting microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Pre-work: Perform all steps in a chemical fume hood or biological safety cabinet. Ensure all

materials are sterile.

Weighing: Carefully weigh the desired amount of Mitomycin C powder. For example, to

prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of Mitomycin C.

Dissolving: Add the appropriate volume of sterile DMSO to the Mitomycin C powder. For a 1

mg/mL solution, add 1 mL of DMSO to 1 mg of powder.

Mixing: Gently vortex or pipette up and down to ensure the powder is completely dissolved.

The solution should be clear.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in

sterile, light-protecting tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound.[3]

Storage: Store the aliquots at -20°C, protected from light.[3]

Mitotic Inactivation of Feeder Cells
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This protocol details the treatment of mouse embryonic fibroblasts (MEFs) with Mitomycin C to

create a feeder layer for stem cell culture.

Materials:

Confluent culture of MEFs

Complete cell culture medium (e.g., DMEM with 10% FBS)

Mitomycin C stock solution (1 mg/mL)

Phosphate-Buffered Saline (PBS), sterile

Trypsin-EDTA solution

Gelatin-coated culture plates/flasks

Procedure:

Cell Culture: Culture MEFs until they reach a confluent monolayer.

Preparation of Working Solution: In a sterile tube, dilute the Mitomycin C stock solution in

pre-warmed complete culture medium to a final concentration of 10 µg/mL. For example, add

10 µL of a 1 mg/mL stock solution to 1 mL of medium.

Treatment: Aspirate the old medium from the confluent MEF culture and add the Mitomycin

C-containing medium, ensuring the cell monolayer is completely covered.

Incubation: Incubate the cells for 2-3 hours at 37°C in a humidified incubator with 5% CO₂.

[14][15]

Washing: Carefully aspirate the Mitomycin C-containing medium and dispose of it as

hazardous waste. Wash the cell monolayer 3-5 times with sterile PBS to remove any residual

Mitomycin C.[14]

Cell Detachment: Add trypsin-EDTA to the flask and incubate for a few minutes until the cells

detach.
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Neutralization and Centrifugation: Add complete culture medium to neutralize the trypsin,

collect the cell suspension in a centrifuge tube, and centrifuge at a low speed (e.g., 200 x g)

for 5 minutes.

Resuspension and Plating: Discard the supernatant and resuspend the cell pellet in fresh,

pre-warmed complete medium. Plate the treated MEFs onto gelatin-coated plates at the

desired density.

Use: The mitotically inactivated feeder cells are now ready for co-culture with stem cells.

They will remain metabolically active and support stem cell growth for several days.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Mitomycin C stock solution and treating feeder cells.

Mechanism of Action
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Caption: Simplified signaling pathway of Mitomycin C's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

